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Compound of Interest

Compound Name: Oil Orange ss

Cat. No.: B1669088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Oil
Orange SS, also known as Solvent Orange 2 or 1-(o-tolylazo)-2-naphthol. The information is

curated for researchers, scientists, and professionals in drug development who require a

thorough understanding of this azo dye.

Core Chemical Identity and Physical Properties
Oil Orange SS is a synthetic monoazo dye characterized by its vibrant orange-red hue. It

belongs to the family of solvent dyes, indicating its solubility in organic solvents rather than

water.[1] Its chemical structure consists of a tolyl group linked to a naphthol moiety through an

azo bridge (-N=N-).
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Property Value References

Chemical Name

1-[(2-

methylphenyl)diazenyl]naphtha

len-2-ol

[2]

Synonyms
Solvent Orange 2, C.I. 12100,

Orange OT
[1][2]

CAS Number 2646-17-5 [1]

Chemical Formula C₁₇H₁₄N₂O [1]

Molecular Weight 262.31 g/mol [1][3]

Appearance
Orange to red powder or red

needles.
[1][2]

Melting Point 124-132 °C [1][3]

Boiling Point Data not available [4]

Density Data not available [4]

Vapor Pressure Data not available [4]

Solubility Profile
Oil Orange SS is sparingly soluble in water but exhibits good solubility in various organic

solvents. This property is characteristic of solvent dyes and is crucial for its application in non-

aqueous systems.[5]
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Solvent Solubility References

Water < 1 mg/mL at 20 °C [4]

Ethanol Soluble [6]

Acetone Soluble [6]

Benzene Soluble

Chloroform Soluble

Toluene Soluble [6]

Spectroscopic Properties
The color of Oil Orange SS arises from its extended system of conjugated double bonds,

which allows it to absorb light in the visible region of the electromagnetic spectrum.

UV-Visible Spectroscopic Data
Parameter Value Reference

λmax (in Methanol) 487-491 nm [7]

Experimental Protocols
The following sections detail the methodologies for key experiments related to the chemical

characterization of Oil Orange SS.

Synthesis of Oil Orange SS
Oil Orange SS is synthesized via a diazotization reaction followed by an azo coupling. The

general procedure involves the diazotization of o-toluidine, which is then coupled with 2-

naphthol.[8][9]

Materials:

o-Toluidine
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Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

2-Naphthol

Sodium hydroxide (NaOH)

Ice

Procedure:

Diazotization of o-Toluidine:

1. Dissolve o-toluidine in a solution of hydrochloric acid and water.

2. Cool the solution to 0-5 °C in an ice bath.

3. Slowly add a cold aqueous solution of sodium nitrite to the o-toluidine solution while

maintaining the temperature between 0-5 °C. Stir continuously. The resulting solution

contains the diazonium salt of o-toluidine.

Azo Coupling:

1. Dissolve 2-naphthol in an aqueous solution of sodium hydroxide.

2. Cool this solution to 0-5 °C in an ice bath.

3. Slowly add the cold diazonium salt solution to the 2-naphthol solution with vigorous

stirring, while maintaining the temperature below 5 °C.

4. A colored precipitate of Oil Orange SS will form.

5. Filter the precipitate, wash it with cold water, and dry it. Recrystallization from a suitable

solvent like ethanol can be performed for purification.
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Diazotization

Azo Coupling

o-Toluidine

o-Toluidine diazonium saltNaNO₂, 0-5°C

HCl, H₂O

Oil Orange SS

Coupling at 0-5°C

2-Naphthol

2-Naphthoxide solutionNaOH, H₂O

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Properties Solubility Spectroscopy

Start: Characterization of Oil Orange SS

Synthesis & Purification

Physical Property Determination Solubility Assessment Spectroscopic Analysis

Melting Point Appearance Water Organic Solvents UV-Vis IR (Optional) NMR (Optional)

End: Comprehensive Chemical Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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